Cas no 61226-09-3 (1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-)
61226-09-3 structure
Product Name:1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
CAS No:61226-09-3
MF:C20H20N4O4S
MW:412.462203025818
CID:487653
Update Time:2024-01-30
1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
- 1H-Pyrazole-4-carboxamide, N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
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- Inchi: 1S/C20H20N4O4S/c1-13-19(14(2)24(22-13)17-7-5-4-6-8-17)20(26)21-16-9-11-18(12-10-16)29(27,28)23-15(3)25/h4-12H,1-3H3,(H,21,26)(H,23,25)
- InChI Key: GZDWLKDQCZMKJP-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(S(NC(C)=O)(=O)=O)C=C2)=O)C(C)=N1
Computed Properties
- Exact Mass: 412.1207
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 274.5-275.5 °C (decomp)
- PSA: 110.16
- pka: 5.10±0.10(Predicted)
1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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